2-{4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-(4-pyrimidin-2-ylpiperazin-1-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H20N6O3/c1-25-14-5-4-13(12-15(14)26-2)16-21-18(27-22-16)24-10-8-23(9-11-24)17-19-6-3-7-20-17/h3-7,12H,8-11H2,1-2H3
• InChI Key: WIKUOIIHRHWBMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)N3CCN(CC3)C4=NC=CC=N4)OC
• Molecular Formula: C18H20N6O3
• Molecular Weight: 368.4 g/mol

Description

The compound “2-{4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]piperazin-1-yl}pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, an oxadiazole ring, and a phenyl ring with two methoxy groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthesis would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the oxadiazole and pyrimidine rings might participate in nucleophilic substitution reactions, while the methoxy groups on the phenyl ring could potentially be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might increase its stability and rigidity, while the methoxy groups could potentially increase its solubility in certain solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with specific proteins or enzymes in the body. The exact mechanism would need to be determined through further study.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to minimize risk.

Future Directions

The future study of this compound could involve further exploration of its synthesis, properties, and potential uses. This might include optimizing its synthesis, investigating its reactivity, studying its interactions with other molecules, and exploring potential applications.